Cas no 24032-50-6 (H-ALA-THR-OH)

• Product Name: H-ALA-THR-OH
• CAS No: 24032-50-6
• MF: C₇H₁₄N₂O₄
• MW: 190.197062015533
• MDL: MFCD00025551
• CID: 240370
• PubChem ID: 6427004
• Update Time: 2025-04-24

H-ALA-THR-OH Chemical and Physical Properties

Names and Identifiers

• L-Threonine, L-alanyl-
• (2S,3R)-2-[[(2S)-2-aminopropanoyl]amino]-3-hydroxybutanoic acid
• ALA-THR
• H-Ala-Thr-OH
• 1562 claimed protein
• alanylthrenone
• Dipeptide AT
• Dipeptide-14
• L-Ala-L-Thr
• L-alanyl-L-threonine
• L-Threonine,L-alanyl
• L-Threonine,N-L-alanyl
• N-L-alanyl-L-threonine
• Threonine,N-alanyl
• Threonine, N-alanyl-
• Alanine Threonine dipeptide
• CS-0450247
• AT dipeptide
• (2S,3R)-2-((S)-2-Aminopropanamido)-3-hydroxybutanoicacid
• Alanine-Threonine dipeptide
• DIPEPTIDE-14 [INCI]
• DTXSID30178781
• SCHEMBL2488194
• MFCD00025551
• Q27144093
• Threonine, N-L-alanyl-, L-
• BS-16760
• BUQICHWNXBIBOG-LMVFSUKVSA-N
• KJQ8278D0V
• D81929
• AKOS006342802
• L-Threonine, N-L-alanyl-
• (2S,3R)-2-[(2S)-2-AMINOPROPANAMIDO]-3-HYDROXYBUTANOIC ACID
• (2S,3R)-2-((S)-2-Aminopropanamido)-3-hydroxybutanoic acid
• (2S, 3R)-2-[[(2S)-2-aminopropanoyl]amino]-3-hydroxybutanoic acid
• UNII-KJQ8278D0V
• Alanylthreonine
• A-T Dipeptide
• CHEBI:73762
• 24032-50-6
• H-ALA-THR-OH

• MDL： MFCD00025551
• Inchi： 1S/C7H14N2O4/c1-3(8)6(11)9-5(4(2)10)7(12)13/h3-5,10H,8H2,1-2H3,(H,9,11)(H,12,13)/t3-,4+,5-/m0/s1
• InChI Key： BUQICHWNXBIBOG-LMVFSUKVSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)NC([C@H](C)N)=O

Computed Properties

• Exact Mass: 190.09500
• Monoisotopic Mass: 190.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.294
• Boiling Point: 471°C at 760 mmHg
• Flash Point: 238.7°C
• Refractive Index: 1.519
• PSA: 112.65000
• LogP: -0.62500

H-ALA-THR-OH Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-ALA-THR-OH

L-Threonine and Its Derivatives: A Comprehensive Overview

L-Threonine is an essential amino acid that plays a crucial role in various biological processes. It is one of the 20 standard amino acids used to build proteins, and its presence is vital for maintaining proper cellular function. The compound with CAS NO 24032-50-6, also known as L-alanyl-L-threonine, is a key intermediate in peptide chain synthesis and has garnered significant attention in the fields of biopharmaceuticals and nutraceuticals.

Derived from amino acids, L-alanyl-L-threonine serves as a building block for proteins and peptides. This compound is particularly important in the context of drug delivery systems, where it enhances bioavailability and stability of therapeutic agents. Recent studies have highlighted its potential in targeted drug delivery, leveraging its ability to form stable peptide bonds with other amino acids.

In the realm of biotechnology, L-Threonine derivatives like CAS NO 24032-50-6 are increasingly being explored for their role in enzyme engineering. By modifying the structure of enzymes, researchers can enhance their catalytic activity and stability, which is critical for industrial applications such as biofuels production and waste degradation.

Another area of interest is the use of L-Threonine in nutraceuticals. As an essential amino acid, it supports immune function, skin health, and nervous system regulation. The demand for amino acid supplements has grown exponentially due to their proven benefits in sports nutrition and overall wellness.

Recent advancements in peptide synthesis have further underscored the importance of L-Threonine derivatives. By incorporating these compounds into peptide chains, researchers can create highly specific molecules that target particular disease pathways. This approach has shown promise in the development of new therapies for conditions such as cancer, diabetes, and infectious diseases.

Moreover, the biocompatibility of L-alanyl-L-threonine makes it an ideal candidate for medical devices and regenerative medicine applications. Its role in promoting tissue repair and reducing inflammation positions it as a valuable tool in the development of next-generation biomaterials.

In conclusion, the compound CAS NO 24032-50-6, or L-alanyl-L-threonine, represents a critical intersection of amino acid biology and pharmaceutical innovation. Its versatility in peptide synthesis, enzyme engineering, and nutraceutical applications underscores its importance in advancing modern medicine.